3-(phenylthio)-N-(4-(pyridin-2-yl)thiazol-2-yl)propanamide

• IUPAC Name: 3-phenylsulfanyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C17H15N3OS2/c21-16(9-11-22-13-6-2-1-3-7-13)20-17-19-15(12-23-17)14-8-4-5-10-18-14/h1-8,10,12H,9,11H2,(H,19,20,21)
• InChI Key: RBNWPHSYWNJGBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCC(=O)NC2=NC(=CS2)C3=CC=CC=N3
• Molecular Formula: C17H15N3OS2
• Molecular Weight: 341.5 g/mol

Description

3-(phenylthio)-N-(4-(pyridin-2-yl)thiazol-2-yl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is commonly referred to as PTT and is a member of the thiazole family of compounds. PTT has been found to have several biochemical and physiological effects that make it an attractive candidate for various research applications.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial and Antifungal Activities : Compounds with structural similarities to 3-(phenylthio)-N-(4-(pyridin-2-yl)thiazol-2-yl)propanamide have been synthesized and evaluated for their antimicrobial activities. For instance, Abdelhamid et al. (2010) synthesized a series of compounds containing the thiazole moiety, demonstrating antimicrobial properties against various microorganisms (Abdelhamid, Abdelall, Abdel-Riheem, & Ahmed, 2010).

• Anti-inflammatory Agents : Thabet et al. (2011) developed a series of compounds, including aminothiazoles and thiazolylacetonitrile derivatives, showing potential anti-inflammatory activities in biological evaluations (Thabet, Helal, Salem, & Abdelaal, 2011).

• Quantum Calculations and Synthesis : Dawood et al. (2013) focused on the synthesis of 1,3-thiazoles and 1,3,4-thiadiazole derivatives, using pyridinylthioureas in reactions that were analyzed through quantum calculations to determine the efficiency and predict the reactivity of such compounds (Dawood, Mohamed, Alsenoussi, & Ibrahim, 2013).

• Heterocyclic Compound Synthesis : The development of heterocyclic compounds, which are crucial in medicinal chemistry due to their biological activities, has been a significant area of research. For example, Manolov et al. (2021) prepared N-(benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide, analyzing its structural and spectral data to further understand its chemical properties (Manolov, Ivanov, & Bojilov, 2021).